Cas no 54136-24-2 (2,3,3-Trimethyl-5-bromo-3H-indole)

2,3,3-Trimethyl-5-bromo-3H-indole is a brominated indole derivative characterized by its distinct substitution pattern, which includes a bromine atom at the 5-position and three methyl groups at the 2,3, and 3-positions. This structural configuration enhances its reactivity and utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent offers a versatile handle for further functionalization via cross-coupling reactions, while the methyl groups contribute to steric and electronic modulation. Its well-defined molecular structure ensures consistency in synthetic applications, making it a valuable building block for researchers in medicinal and materials chemistry.
2,3,3-Trimethyl-5-bromo-3H-indole structure
54136-24-2 structure
Product Name:2,3,3-Trimethyl-5-bromo-3H-indole
CAS No:54136-24-2
MF:C11H12BrN
MW:238.123682022095
MDL:MFCD07779490
CID:839148
PubChem ID:11230141
Update Time:2025-11-02

2,3,3-Trimethyl-5-bromo-3H-indole Chemical and Physical Properties

Names and Identifiers

    • 2,3,3-TRIMETHYL-5-BROMO-3H-INDOLE
    • 5-bromo-2,3,3-trimethylindole
    • 2,2-IMINOBIS-5-HYDROXYNAPHTHALENE-7-SULPHONIC ACID
    • 3H-Indole,5-bromo-2,3,3-trimethyl
    • 5-BROMO-2,3,3-TRIMETHYL-3H-INDOLE
    • OUWLZEOAVCFTAQ-UHFFFAOYSA-N
    • 4891AH
    • FCH1385518
    • A26102
    • 10.14272/OUWLZEOAVCFTAQ-UHFFFAOYSA-N.1
    • doi:10.14272/OUWLZEOAVCFTAQ-UHFFFAOYSA-N.1
    • MFCD07779490
    • SCHEMBL317019
    • DTXSID80459476
    • AC8778
    • 54136-24-2
    • AKOS015958856
    • AS-61236
    • DB-024829
    • CS-0103304
    • T-6625
    • AC-26882
    • SY262945
    • 2,3,3-Trimethyl-5-bromo-3H-indole
    • MDL: MFCD07779490
    • Inchi: 1S/C11H12BrN/c1-7-11(2,3)9-6-8(12)4-5-10(9)13-7/h4-6H,1-3H3
    • InChI Key: OUWLZEOAVCFTAQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C)(C)C(C)=N2

Computed Properties

  • Exact Mass: 237.01500
  • Monoisotopic Mass: 237.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4
  • XLogP3: 3

Experimental Properties

  • Density: 1.37
  • Boiling Point: 285 ºC
  • Flash Point: 126 ºC
  • PSA: 12.36000
  • LogP: 3.26830

2,3,3-Trimethyl-5-bromo-3H-indole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2,3,3-Trimethyl-5-bromo-3H-indole

Comprehensive Guide to 2,3,3-Trimethyl-5-bromo-3H-indole (CAS No. 54136-24-2): Properties, Applications, and Market Insights

2,3,3-Trimethyl-5-bromo-3H-indole (CAS No. 54136-24-2) is a specialized brominated indole derivative with significant relevance in organic synthesis and pharmaceutical research. This compound belongs to the indole family, which is widely studied for its diverse biological activities and synthetic utility. The presence of a bromo substituent at the 5-position and three methyl groups at the 2,3,3-positions makes this molecule a valuable intermediate for further chemical modifications.

From a structural perspective, 2,3,3-Trimethyl-5-bromo-3H-indole features a molecular formula of C11H12BrN and a molecular weight of 238.13 g/mol. The compound typically appears as a light yellow to white crystalline powder with good stability under standard conditions. Its bromine atom provides an excellent handle for various cross-coupling reactions, making it particularly useful in palladium-catalyzed transformations such as Suzuki, Heck, and Buchwald-Hartwig reactions.

The synthesis of 2,3,3-Trimethyl-5-bromo-3H-indole generally involves bromination of the corresponding indole precursor. Researchers often employ this compound as a building block for more complex structures, especially in the development of pharmaceutical intermediates and biologically active compounds. Recent trends in medicinal chemistry have shown increasing interest in brominated indoles due to their potential as kinase inhibitors and antimicrobial agents.

In pharmaceutical applications, 2,3,3-Trimethyl-5-bromo-3H-indole serves as a key intermediate for drug discovery programs. The compound's structural features make it particularly valuable for creating selective serotonin reuptake inhibitors (SSRIs) analogs and other CNS-active molecules. Many researchers are investigating its derivatives for potential applications in treating neurological disorders, which aligns with current healthcare priorities focusing on mental health treatments.

The material science field has also found uses for 2,3,3-Trimethyl-5-bromo-3H-indole derivatives. These compounds show promise in the development of organic electronic materials, particularly as components in OLED (organic light-emitting diode) technologies. The bromine atom facilitates further functionalization needed to tune the electronic properties of these materials, making them suitable for next-generation display technologies.

From a commercial perspective, the global market for brominated indole derivatives has been steadily growing, driven by increasing demand from pharmaceutical and specialty chemical sectors. Suppliers typically offer 2,3,3-Trimethyl-5-bromo-3H-indole in research quantities (milligram to gram scale) with purity levels ranging from 95% to 98%. Current market analysis suggests that Asia-Pacific region, particularly China and India, are emerging as significant producers of such fine chemicals.

Quality control for 2,3,3-Trimethyl-5-bromo-3H-indole generally involves HPLC analysis, melting point determination, and spectroscopic characterization (NMR, MS). Storage recommendations typically include keeping the compound in a cool, dry place away from light, preferably at temperatures between 2-8°C for long-term stability. Proper handling requires standard laboratory precautions, including the use of personal protective equipment.

Recent scientific literature highlights several innovative applications of 2,3,3-Trimethyl-5-bromo-3H-indole derivatives. One notable study demonstrated its utility in creating novel fluorescent probes for biological imaging. Another research group successfully incorporated this scaffold into a series of compounds showing promising activity against antibiotic-resistant bacterial strains, addressing the global challenge of antimicrobial resistance.

For researchers working with 2,3,3-Trimethyl-5-bromo-3H-indole, several synthetic strategies have proven effective. The bromine atom readily participates in metal-catalyzed cross-coupling reactions, while the indole nitrogen can be further functionalized through alkylation or acylation. These transformations enable the creation of diverse molecular architectures for structure-activity relationship studies.

The environmental fate and ecotoxicological profile of 2,3,3-Trimethyl-5-bromo-3H-indole derivatives have become increasingly important considerations. Recent regulatory trends emphasize the need for green chemistry approaches in the synthesis and application of such compounds. Several research groups are investigating biodegradable alternatives and more sustainable synthetic routes to minimize environmental impact.

Analytical characterization of 2,3,3-Trimethyl-5-bromo-3H-indole typically involves a combination of techniques. Proton NMR shows characteristic signals around δ 7.5-7.8 ppm for the aromatic protons, with methyl group signals appearing between δ 2.0-2.5 ppm. Mass spectrometry usually displays a molecular ion peak at m/z 238/240 (1:1 ratio) due to the natural abundance of bromine isotopes.

Future research directions for 2,3,3-Trimethyl-5-bromo-3H-indole are likely to focus on expanding its applications in drug discovery and materials science. With the growing interest in personalized medicine and targeted therapies, this compound's derivatives may play important roles in developing next-generation therapeutics. Additionally, its potential in creating smart materials for energy applications represents another promising avenue for investigation.

For laboratories considering working with 2,3,3-Trimethyl-5-bromo-3H-indole, proper documentation and regulatory compliance are essential. While not classified as hazardous under standard regulations, appropriate safety measures should always be followed. Many suppliers provide detailed technical data sheets and certificates of analysis to ensure researchers have complete information about the compound's specifications.

The intellectual property landscape surrounding 2,3,3-Trimethyl-5-bromo-3H-indole derivatives continues to evolve. Recent patent filings indicate growing commercial interest, particularly in pharmaceutical applications. Researchers should conduct thorough patent searches before developing new applications to avoid infringement issues while identifying potential opportunities for innovation.

In conclusion, 2,3,3-Trimethyl-5-bromo-3H-indole (CAS No. 54136-24-2) represents a versatile and valuable compound in modern chemical research. Its unique structural features and reactivity profile make it indispensable for various applications ranging from drug discovery to materials science. As scientific understanding of indole chemistry continues to advance, this compound is likely to find even broader utility in addressing current and future technological challenges.

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